1-Amino-2,4-dimethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid methyl ester

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: methyl 1-amino-2,4-dimethyl-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C9H12N2O3/c1-5-4-7(12)11(10)6(2)8(5)9(13)14-3/h4H,10H2,1-3H3
• InChI Key: RWQAKINUHLJEGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=C1C(=O)OC)C)N

Description

1-Amino-2,4-dimethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl isodehydroacetate (24.0 g, 132 mmol) and hydrazine monohydrochloride (9.6 g, 140 mmol) in ethanol (30 mL) was heated under microwave irradiation at 160° C. for 2 hours. It was filtered and the obtained solution was evaporated. The oil was partitioned between sat. aq. Na2CO3 and ethyl acetate (3×250 mL). The combined organic solution was washed with brine, dried (Na2SO4) and evaporated. The title product was purified by flash chromatography (yield 2.8 g, 10%). LC-MS (m/z) 197.0 (MH+); tR=0.57 (method C). 1H NMR (600 MHz, CDCl3): 2.20 (s, 3H, Me), 2.52 (s, 3H, Me), 3.88 (s, 3H, OMe), 5.16 (s, 2H, NH2), 6.35 (s, 1H, C5-H).